![molecular formula C9H9FO B2434278 2beta-(4-Fluorophenyl)-3alpha-methyloxirane CAS No. 885318-83-2](/img/structure/B2434278.png)
2beta-(4-Fluorophenyl)-3alpha-methyloxirane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2beta-(4-Fluorophenyl)-3alpha-methyloxirane is a useful research compound. Its molecular formula is C9H9FO and its molecular weight is 152.168. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantioselective Synthesis for Probes
In the study by Zou et al. (2002), enantioselective synthesis of S-(+)-2beta-carboalkoxy-3alpha-[bis(4-fluorophenyl)methoxy]tropanes was achieved. These compounds showed high affinity for the dopamine transporter, indicating potential for use in therapeutic applications related to the central nervous system (Zou et al., 2002).
Radiosynthesis and Biological Evaluation
Stehouwer et al. (2005) synthesized and evaluated carbon-11 and fluorine-18 labeled 2beta-carbomethoxy-3beta-(4'-(3-furyl)phenyl)tropanes and -nortropanes. These were investigated as candidate radioligands for imaging the serotonin transporter, showcasing their potential in diagnostic imaging (Stehouwer et al., 2005).
Monoamine Transporter Binding Properties
Carroll et al. (2005) explored 3alpha-(substituted phenyl)nortropane-2beta-carboxylic acid methyl esters for their high affinity for the norepinephrine transporter. This study suggests the compound's potential in developing selective agents for different neurotransmitter transporters (Carroll et al., 2005).
Antiproliferative Effects on Leukemia Cells
A study by Thibeault et al. (2008) on the antiproliferative effect of 2beta-amino-5alpha-androstane-3alpha,17beta-diol N-derivatives on HL-60 human leukemia cells indicates its potential in cancer treatment. The study highlights the synthesis of aminosteroids and their capacity to inhibit the proliferation of leukemia cells (Thibeault et al., 2008).
Serotonin Transporter Imaging Agent
Plisson et al. (2007) synthesized 2Beta-carbo(2-fluoroethoxy)-3beta-(4'-((Z)-2-iodoethenyl)phenyl)nortropane as a serotonin transporter imaging agent. This compound showed selectivity and specificity for SERT, making it a candidate for mapping and quantifying CNS SERT (Plisson et al., 2007).
Pharmacokinetic Properties Analysis
Hettiarachchi et al. (2000) developed methods to analyze Altropane, a compound structurally related to 2beta-(4-Fluorophenyl)-3alpha-methyloxirane, in rat plasma. This study demonstrates the applicability of these methods in studying the pharmacokinetic properties of such compounds in animal models (Hettiarachchi et al., 2000).
Antiatherogenic Effects
Matsubara et al. (2012) researched the antiatherogenic effects of des-fluoro-sitagliptin, which is structurally similar to this compound. This study highlights its potential in treating conditions like atherosclerosis (Matsubara et al., 2012).
Properties
IUPAC Name |
(2R,3S)-2-(4-fluorophenyl)-3-methyloxirane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO/c1-6-9(11-6)7-2-4-8(10)5-3-7/h2-6,9H,1H3/t6-,9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAZZJCNYSROITF-RCOVLWMOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(O1)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@H](O1)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.